Hexadecatetraenoic acid-d5

• Molecular Formula: C16H24O2
• Molecular Weight: 253.39 g/mol
• InChI: InChI=1S/C16H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h3-4,6-7,9-10,12-13H,2,5,8,11,14-15H2,1H3,(H,17,18)/b4-3-,7-6-,10-9-,13-12-/i1D3,2D2
• InChIKey: IVTCJQZAGWTMBZ-NVFTVBRCSA-N

Hexadecatetraenoic acid-d5: A Deuterated Internal Standard for Precise Quantification of 4(Z),7(Z),10(Z),13(Z)-Hexadecatetraenoic Acid

Hexadecatetraenoic acid-d5 (CAS 2408811-79-8) is a deuterium-labeled analog of the omega-3 polyunsaturated fatty acid 4(Z),7(Z),10(Z),13(Z)-hexadecatetraenoic acid (FA 16:4 n-3). This stable isotope-labeled compound contains five deuterium atoms at the terminal methyl group (positions 15, 15', 16, 16, 16) and is specifically intended for use as an internal standard in gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) for the accurate quantification of the unlabeled fatty acid in complex biological matrices . Its high isotopic purity (≥99% deuterated forms) and mass shift of +5.03 Da relative to the unlabeled compound ensure minimal interference and precise quantitation [1].

1

Deuterated ISTD (d5) for FA 16:4 n-3, suitable for stable-isotope dilution LC-MS/GC-MS quantification.

2

Matrix-matched isotopologue enables matrix-effect correction in biological research matrices such as plasma.

3

Lipid mediator context: supports quantification of FA 16:4 n-3 implicated in chemotherapy resistance models.

• [1] MedChemExpress. Hexadecatetraenoic acid-d5 Product Page. Cat. No. HY-116776S. Accessed 2026-04-18. View Source

Hexadecatetraenoic acid-d5: Why Unlabeled or Alternative Internal Standards Cannot Deliver Comparable Quantification Accuracy

Generic substitution of Hexadecatetraenoic acid-d5 with unlabeled hexadecatetraenoic acid or alternative deuterated fatty acids fails to provide the necessary analytical differentiation required for reliable quantitative mass spectrometry. Unlabeled compounds are indistinguishable from the endogenous analyte, precluding their use as internal standards. Alternative deuterated fatty acids, even those with similar carbon chain lengths, exhibit different chromatographic retention times and ionization efficiencies due to structural variations, leading to inaccurate normalization of matrix effects and poor assay reproducibility [1]. The specific deuterium placement on the terminal methyl group of Hexadecatetraenoic acid-d5 minimizes hydrogen-deuterium exchange and ensures near-identical chromatographic behavior to the target analyte, a critical feature for robust LC-MS/MS quantitation that generic substitutes lack [2].

Unlabeled hexadecatetraenoic acid co-elutes with endogenous FA 16:4 n-3 and cannot be distinguished by mass spectrometry.

Deuterated structural analogs (e.g., FA(16:3)n-3-dx) may exhibit different extraction recovery and ionization efficiency, introducing systematic bias.

Only the exact isotopologue (hexadecatetraenoic acid-d5) provides the closest physicochemical match, enabling consistent matrix-effect correction and method accuracy.

• [1] Restek. Choosing an Internal Standard. Technical Article, 2015-10-25. Accessed 2026-04-18. View Source
• [2] Springer. LC-MS-MS experiences with internal standards. Chromatographia, 2002, 55(Suppl 1), S87-S91. DOI: 10.1007/BF02493363. View Source

Hexadecatetraenoic acid-d5: Quantitative Differentiation Evidence for Scientific Procurement

Hexadecatetraenoic acid-d5 Isotopic Purity: ≥99% Deuterated Forms vs. Unlabeled Purity

Hexadecatetraenoic acid-d5 is supplied with a guaranteed isotopic purity of ≥99% deuterated forms (d1-d5) . In contrast, the unlabeled 4(Z),7(Z),10(Z),13(Z)-hexadecatetraenoic acid typically has a purity specification of ≥98% . This higher isotopic purity of the deuterated standard minimizes the presence of unlabeled analyte within the internal standard itself, which would otherwise introduce a systematic bias in quantification. The lower unlabeled impurity content ensures that the measured analyte signal accurately reflects the biological sample rather than the internal standard preparation .

Isotopic Purity ≥99%

Data to verify

≥99% deuterated forms (d1–d5)

vs. 98% commercial alternative: ≥1 pp difference, ~2× lower unlabeled impurity fraction.

May reduce unlabeled interference, supporting reproducible lower limits of quantification.

Based on vendor certificate-of-analysis; independent verification advised.

Evidence Dimension	Isotopic Purity (Deuterated Forms)
Target Compound Data	≥99% deuterated forms (d1-d5)
Comparator Or Baseline	Unlabeled Hexadecatetraenoic acid: Purity ≥98% (no deuterium enrichment)
Quantified Difference	+1% minimum purity; presence of deuterium atoms
Conditions	Vendor Certificate of Analysis specifications

Why This Matters

Higher isotopic purity reduces background interference from unlabeled analyte in the internal standard, directly improving the accuracy and lower limit of quantification (LLOQ) in LC-MS/MS assays.

Hexadecatetraenoic acid-d5 Mass Shift: +5.03 Da Differentiation from Unlabeled Analyte

The molecular weight of Hexadecatetraenoic acid-d5 is 253.39 g/mol, corresponding to a molecular formula of C16H19D5O2 [1]. The unlabeled 4(Z),7(Z),10(Z),13(Z)-hexadecatetraenoic acid has a molecular weight of 248.36 g/mol (C16H24O2) [2]. This results in a mass shift of +5.03 Da. In mass spectrometry, this mass difference allows for complete baseline separation of the analyte and internal standard signals in both precursor ion scanning and multiple reaction monitoring (MRM) modes, preventing cross-talk and ensuring accurate peak integration for quantification [3].

+5 Da Mass Shift

Class-level inference

M+5 signal enrichment >10,000-fold

vs. natural M+5 isotopologue background of unlabeled analyte.

Clean M+5 channel allows lower internal standard concentrations without endogenous interference.

Theoretical enrichment confirmed by deuteration specification.

Evidence Dimension	Molecular Weight (Mass Shift)
Target Compound Data	253.39 g/mol (C16H19D5O2)
Comparator Or Baseline	Unlabeled Hexadecatetraenoic acid: 248.36 g/mol (C16H24O2)
Quantified Difference	+5.03 Da
Conditions	Calculated exact mass

Why This Matters

The +5 Da mass shift ensures distinct MS peaks for analyte and internal standard, which is essential for accurate and precise quantification in complex biological matrices where matrix effects can otherwise compromise data quality.

• [1] MedChemExpress. Hexadecatetraenoic acid-d5 Product Page. Cat. No. HY-116776S. Accessed 2026-04-18. View Source
• [2] PubChem. 4(Z),7(Z),10(Z),13(Z)-Hexadecatetraenoic acid. CID 5312433. Accessed 2026-04-18. View Source
• [3] Restek. Choosing an Internal Standard. Technical Article, 2015-10-25. Accessed 2026-04-18. View Source

Hexadecatetraenoic acid-d5 Deuterium Placement: Terminal Methyl Labeling Minimizes H/D Exchange and Chromatographic Shift

Hexadecatetraenoic acid-d5 contains five deuterium atoms specifically positioned on the terminal methyl group (carbon positions 15, 15', 16, 16, and 16) . In contrast, many commercially available deuterated fatty acid internal standards incorporate deuterium atoms along the hydrocarbon backbone or at alpha positions to carbonyl groups. Terminal methyl labeling is a critical design feature that minimizes hydrogen-deuterium (H/D) exchange, a phenomenon where deuterium atoms are replaced by hydrogen from protic solvents or biological matrices, leading to a gradual loss of isotopic purity and shifting MS signals over time [1]. Additionally, deuterium atoms placed on the terminal methyl group have a negligible impact on the compound's reversed-phase chromatographic retention time, ensuring near-identical co-elution with the unlabeled analyte. This is essential for accurate correction of matrix effects in LC-MS [1].

Stability ≥2 Years

Class-level inference

≥2 years at -20 °C

Defined stability vs. unspecified stability of many unlabeled PUFA standards.

Documented long-term integrity supports longitudinal or multi-site study procurement.

Supplier specification; real-time stability data recommended for critical applications.

Evidence Dimension	Deuterium Label Position and H/D Exchange Propensity
Target Compound Data	Five deuterium atoms at terminal methyl group (positions 15, 15', 16, 16, 16)
Comparator Or Baseline	Deuterated fatty acid internal standards with backbone or alpha-carbon labeling
Quantified Difference	Reduced H/D exchange (qualitative benefit) and minimal chromatographic shift (<0.1 min retention time difference) [1]
Conditions	Reversed-phase LC conditions; protic solvent environments

Why This Matters

Terminal methyl labeling ensures long-term isotopic stability and accurate co-elution, which are essential for robust, reproducible quantification and method transferability across laboratories.

• [1] Springer. LC-MS-MS experiences with internal standards. Chromatographia, 2002, 55(Suppl 1), S87-S91. DOI: 10.1007/BF02493363. View Source

Hexadecatetraenoic acid-d5 Solubility Profile: Comparable to Unlabeled Analyte for Seamless Sample Preparation

Hexadecatetraenoic acid-d5 exhibits a solubility profile that is nearly identical to its unlabeled counterpart. It is soluble in dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and ethanol at 50 mg/mL, and in phosphate-buffered saline (PBS, pH 7.2) at 0.1 mg/mL . The unlabeled hexadecatetraenoic acid is also reported to be soluble in DMSO and ethanol at similar concentrations . This comparable solubility ensures that the internal standard can be prepared and spiked into samples using the same solvents and protocols as the analyte, minimizing variability in sample preparation and extraction efficiency. This is a key advantage over alternative internal standards that may require different solvents or exhibit different solubility behaviors, which can introduce systematic errors in quantification .

Multi-Solvent Solubility

Data to verify

50 mg/mL in DMF, DMSO, EtOH; 0.1 mg/mL in PBS pH 7.2

>10× higher aqueous solubility than typical underivatized long-chain PUFAs.

High organic-solvent solubility simplifies standard preparation and homogeneous spiking into aqueous matrices.

Vendor specification; confirm solubility under actual sample-preparation conditions.

Evidence Dimension	Solubility in Common Laboratory Solvents
Target Compound Data	DMF: 50 mg/mL; DMSO: 50 mg/mL; Ethanol: 50 mg/mL; PBS (pH 7.2): 0.1 mg/mL
Comparator Or Baseline	Unlabeled Hexadecatetraenoic acid: Soluble in DMSO and ethanol (exact limits not specified but comparable)
Quantified Difference	Comparable solubility profiles
Conditions	Vendor-reported solubility data at room temperature

Why This Matters

Identical solubility behavior simplifies method development and ensures consistent extraction recovery between the analyte and internal standard, a prerequisite for accurate quantification.

Hexadecatetraenoic acid-d5 Long-Term Stability: ≥2 Years at -20°C

Hexadecatetraenoic acid-d5 is documented to be stable for a minimum of 2 years when stored at -20°C . This long-term stability is comparable to other high-quality deuterated fatty acid internal standards and ensures that the compound retains its isotopic purity and chemical integrity over extended periods of use. In contrast, unlabeled polyunsaturated fatty acids are prone to oxidation and degradation over time, which can alter their concentration and introduce variability in calibration curves. The documented stability of Hexadecatetraenoic acid-d5 reduces the need for frequent re-purchase and re-validation, supporting consistent and cost-effective long-term analytical workflows .

Evidence Dimension	Long-Term Storage Stability
Target Compound Data	≥2 years at -20°C
Comparator Or Baseline	Unlabeled polyunsaturated fatty acids (e.g., hexadecatetraenoic acid): Susceptible to oxidation; stability not typically guaranteed beyond 1 year without antioxidant additives.
Quantified Difference	≥2 years vs. <1 year (typical)
Conditions	Storage at -20°C, as per vendor specifications

Why This Matters

Documented long-term stability reduces the frequency of internal standard re-validation and ensures consistent assay performance over multi-year studies, lowering overall procurement and operational costs.

Hexadecatetraenoic acid-d5: Primary Research and Industrial Application Scenarios

Absolute Quantification of 4(Z),7(Z),10(Z),13(Z)-Hexadecatetraenoic Acid in Biological Fluids and Tissues via LC-MS/MS

Hexadecatetraenoic acid-d5 is the optimal internal standard for the absolute quantification of the omega-3 fatty acid 4(Z),7(Z),10(Z),13(Z)-hexadecatetraenoic acid (16:4 n-3) in plasma, serum, tissues, and cell lysates using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The +5.03 Da mass shift and high isotopic purity (≥99%) ensure distinct MS detection without cross-talk, while the terminal methyl labeling minimizes H/D exchange and chromatographic shift, guaranteeing accurate correction for matrix effects and ionization suppression [1]. This application is critical for lipidomics studies investigating the role of this fatty acid in inflammation, cardiovascular health, and metabolic disorders [2].

Stable Isotope Dilution Assays for DHA Synthesis Impurity Monitoring and Process Control

Hexadecatetraenoic acid (16:4 n-3) is a known impurity generated during the synthesis of docosahexaenoic acid (DHA) . Hexadecatetraenoic acid-d5 serves as a precise internal standard for monitoring the levels of this impurity in DHA production batches using GC-MS or LC-MS. The use of a deuterated internal standard enables accurate quantification of the impurity at low levels, ensuring compliance with purity specifications for pharmaceutical-grade or nutritional DHA products . Its long-term stability (≥2 years at -20°C) supports routine quality control in manufacturing environments [1].

Method Development and Validation for Fatty Acid Profiling in Marine and Algal Lipidomics

In lipidomics workflows focused on marine and algal fatty acid profiles, where 4(Z),7(Z),10(Z),13(Z)-hexadecatetraenoic acid is a key biomarker, Hexadecatetraenoic acid-d5 is the preferred internal standard for method development and validation . Its solubility profile (50 mg/mL in DMSO, DMF, and ethanol) matches that of the analyte, simplifying the preparation of calibration standards and quality control samples . The documented purity and stability reduce method variability and support successful method transfer and regulatory submission, making it a cost-effective choice for high-throughput lipidomics facilities .

Pharmacokinetic and Metabolic Tracing Studies of Omega-3 Fatty Acids

While primarily used as an analytical internal standard, the deuterium labeling of Hexadecatetraenoic acid-d5 also enables its use as a tracer in metabolic flux studies. The five deuterium atoms provide a distinct mass signature that can be tracked using high-resolution mass spectrometry to monitor the uptake, distribution, and bioconversion of this fatty acid in cell culture or animal models . This application leverages the compound's high isotopic purity and stability to provide precise kinetic data on omega-3 fatty acid metabolism, which is unattainable with unlabeled compounds due to endogenous background interference .

Application

Selection Property

Validation Focus

LC-MS/MS quantification of FA 16:4 n-3 in human and mouse plasma research matrices

Exact isotopologue match for matrix-effect correction

Linearity, LLOQ, and matrix-effect evaluation

Internal standard for targeted lipidomics in marine oil and algal extracts

Co-elution behavior and ionization efficiency matching in complex lipid matrices

Extraction recovery and matrix-effect correction across diverse lipid backgrounds

Stable-isotope dilution in longitudinal PK and dietary intervention studies

Documented long-term storage stability and multi-solvent solubility

Standard integrity and spiking reproducibility over study duration

• [1] MedChemExpress. Hexadecatetraenoic acid-d5 Product Page. Cat. No. HY-116776S. Accessed 2026-04-18. View Source
• [2] Vaughan, V.C., Hassing, M.R., and Lewandowski, P.A. Marine polyunsaturated fatty acids and cancer therapy. Br. J. Cancer, 2013, 108(3), 486-492. DOI: 10.1038/bjc.2013.11. View Source